Cas no 463933-65-5 (2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride)

• Product Name: 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride
• CAS No: 463933-65-5
• MF: C₁₅H₁₄Cl₂N₂O₃
• MW: 341.1892619133
• CID: 6505041
• Update Time: 2025-11-02

2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride
• 2-(nicotinamido)ethyl 4-chlorobenzoate hydrochloride

• Inchi： 1S/C15H13ClN2O3.ClH/c16-13-5-3-11(4-6-13)15(20)21-9-8-18-14(19)12-2-1-7-17-10-12;/h1-7,10H,8-9H2,(H,18,19);1H
• InChI Key： MAGNULMUAYCIQC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(=O)OCCNC(C1=CN=CC=C1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride

Comprehensive Guide to 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride (CAS No. 463933-65-5)

2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride (CAS No. 463933-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique molecular structure combining a pyridine ring and a 4-chlorobenzoate moiety, exhibits properties that make it valuable in various applications. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and potential uses in drug development and material science.

The molecular formula of 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride is C₁₅H₁₄ClN₂O₃·HCl, and it features a hydrochloride salt form, which enhances its solubility and stability. The presence of the pyridin-3-yl group contributes to its potential bioactivity, while the 4-chlorobenzoate ester moiety adds to its versatility in chemical reactions. This combination makes it a compound of interest for those exploring small molecule therapeutics and chemical intermediates.

One of the key areas where 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride is being studied is in the field of medicinal chemistry. Researchers are investigating its role as a potential enzyme inhibitor or receptor modulator, given its structural similarity to other bioactive molecules. The compound’s ability to interact with biological targets makes it a candidate for further development in drug discovery programs. Additionally, its physicochemical properties, such as melting point and solubility, are critical for formulation scientists working on pharmaceutical formulations.

Beyond pharmaceuticals, 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride has applications in material science. Its aromatic and ester functionalities make it a potential building block for polymers and coatings. The 4-chlorobenzoate group, in particular, is known for its role in enhancing the durability and performance of synthetic materials. This has led to its exploration in advanced material synthesis and industrial chemistry.

The synthesis of 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride typically involves multi-step organic reactions, including esterification and amide coupling. Researchers often optimize these processes to improve yield and purity, which are crucial for its use in high-value applications. The compound’s CAS No. 463933-65-5 serves as a unique identifier in chemical databases, facilitating its procurement and research.

In recent years, the demand for specialty chemicals like 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride has grown, driven by advancements in personalized medicine and green chemistry. Environmental and regulatory pressures have also spurred interest in sustainable synthesis methods for such compounds. As a result, this molecule is increasingly featured in discussions about eco-friendly chemical production and green solvents.

For those sourcing 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride, it is essential to consider suppliers who adhere to Good Manufacturing Practices (GMP) and provide detailed analytical data, including HPLC and NMR spectra. Quality assurance is paramount, especially for applications in pharmaceutical research and high-purity chemicals.

In summary, 2-(pyridin-3-yl)formamidoethyl 4-chlorobenzoate hydrochloride (CAS No. 463933-65-5) is a versatile compound with promising applications in drug development, material science, and industrial chemistry. Its unique structure and properties make it a valuable subject for ongoing research and innovation. As the scientific community continues to explore its potential, this compound is likely to play a significant role in future advancements in these fields.